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Compound of Interest

Compound Name: Ibuprofen-13C6

Cat. No.: B563796 Get Quote

This document provides a comprehensive guide for the safe and compliant disposal of

Ibuprofen-13C6, a stable isotope-labeled compound. The procedures outlined are intended for

researchers, scientists, and drug development professionals in a laboratory setting.

Immediate Safety and Handling Considerations
Ibuprofen-13C6 is labeled with Carbon-13, a stable, non-radioactive isotope. Therefore, it

does not pose a radiological hazard, and no special precautions related to radioactivity are

required.[1][2] The disposal procedures are dictated by the chemical properties of the parent

compound, Ibuprofen.[1]

Key Hazards:

Harmful if swallowed.[3][4]

Causes serious eye irritation.[5][6]

May cause respiratory irritation.[4][5]

Personnel handling Ibuprofen-13C6 should wear appropriate Personal Protective Equipment

(PPE), including safety glasses or goggles, gloves, and a lab coat.[3][5] Handling should occur

in a well-ventilated area to avoid dust formation and inhalation.[3][4]
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The disposal protocol for Ibuprofen-13C6 is determined by the hazard profile of Ibuprofen. The

following table summarizes key quantitative and qualitative safety data from its Safety Data

Sheet (SDS).

Parameter Value References

GHS Classification

Acute toxicity, Oral (Category

4); Eye irritation (Category 2A);

Specific target organ toxicity -

single exposure (Category 3)

[3][6]

Signal Word Warning [3][5]

Hazard Statements

H302: Harmful if swallowed;

H319: Causes serious eye

irritation; H335: May cause

respiratory irritation

[6]

Physical State Solid, white powder [3][5]

Melting Point 75 - 78 °C / 167 - 172.4 °F [3]

Boiling Point 157 °C / 314.6 °F @ 4 mmHg [3]

Incompatible Materials Strong oxidizing agents [3]

Step-by-Step Disposal Protocol
This protocol provides a detailed methodology for the proper disposal of Ibuprofen-13C6 from

a laboratory setting. Disposal must comply with all applicable federal, state, and local

regulations.[7]

Materials Required:

Appropriate PPE (safety goggles, gloves, lab coat)

Designated and properly labeled hazardous waste container

Waste disposal tags or labels as required by your institution's Environmental Health & Safety

(EHS) office
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Spatula or scoop

Chemical fume hood (if handling large quantities or creating dust)

Methodology:

Segregation:

Ensure that Ibuprofen-13C6 waste is not mixed with general laboratory trash or

radioactive waste.[1]

If the compound is in a solution, do not mix it with other incompatible solvent waste

streams.

Containment:

For solid Ibuprofen-13C6 waste, carefully transfer it into a designated, sealable

hazardous waste container. Avoid generating dust.

For solutions containing Ibuprofen-13C6, transfer the liquid to a designated liquid

hazardous waste container that is compatible with the solvent used.

Empty containers that held Ibuprofen-13C6 should also be treated as hazardous waste

and disposed of in the appropriate solid waste container.

Labeling:

Clearly label the hazardous waste container with its contents, including "Ibuprofen-13C6"

and any solvents present.

Fill out all required information on your institution's hazardous waste tag and attach it to

the container.

Storage:

Store the sealed waste container in a designated satellite accumulation area.
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Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

[3][5]

Disposal:

Arrange for pickup and final disposal through your institution's certified EHS or a licensed

chemical waste disposal contractor.[3][5]

Crucially, do not dispose of Ibuprofen-13C6 down the drain or in regular trash.[6][8]

Improper disposal can lead to environmental contamination.[9]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of Ibuprofen-13C6
in a laboratory environment.
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Preparation & Assessment

Disposal Procedure

Start: Have
Ibuprofen-13C6 Waste

Is it a stable
isotope?

Yes: Not Radioactive.
Treat as chemical waste.

 Is C-13 

No: Follow Radioactive
Waste Protocol.

 Is C-14 

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
Keep separate from

general & radioactive trash

Is waste solid or liquid?

Place in Labeled
Solid Chemical

Waste Container

 Solid 

Place in Labeled
Liquid Chemical
Waste Container

 Liquid 

Store Sealed Container
in Designated Satellite

Accumulation Area

Arrange Pickup via
Certified Waste Vendor

(e.g., EHS)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Ibuprofen-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

